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Compound of Interest

Compound Name: lodobenzene-d5

Cat. No.: B1590370

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of lodobenzene-d5 (Perdeuterated lodobenzene). This deuterated analog of
iodobenzene is a critical tool in various research and development applications, including as a
tracer, an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS, and in
mechanistic studies of chemical reactions.[1][2] A thorough understanding of its physical
characteristics is paramount for its effective application in experimental design and data
interpretation.

Core Physical Properties

The physical properties of lodobenzene-d5 are essential for its handling, storage, and use in
various experimental setups. The following table summarizes the key quantitative data for this
compound.
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Property Value Source(s)
Molecular Formula CeDsl [3]
Molecular Weight 209.04 g/mol [1][4]

CAS Number 7379-67-1

Appearance Liquid

Color Colorless to light pink

1.830 + 0.06 g/cm3 or 1.868

Density g/mL at 25 °C
Melting Point -29 °C
Boiling Point 188 °C
Refractive Index n20/D 1.6161

Experimental Protocols

The accurate determination of the physical properties of lodobenzene-d5 relies on
standardized experimental methodologies. Below are detailed protocols for key experiments.

Determination of Density

The density of liquid lodobenzene-d5 can be determined using a pycnometer.

e Cleaning and Calibration: Thoroughly clean and dry a pycnometer of known volume.
Calibrate the pycnometer using deionized water at a controlled temperature (e.g., 25 °C).

o Sample Measurement: Fill the pycnometer with lodobenzene-d5, ensuring no air bubbles
are present.

« Equilibration and Weighing: Place the filled pycnometer in a constant temperature bath (25
°C) to allow for thermal equilibrium. Once equilibrated, carefully wipe the outside of the
pycnometer and weigh it on an analytical balance.
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o Calculation: The density is calculated by dividing the mass of the lodobenzene-d5 by the
known volume of the pycnometer.

Determination of Melting and Boiling Points

Melting and boiling points are determined using standard laboratory techniques.

e Melting Point: The melting point of lodobenzene-d5 can be determined using a capillary
tube method with a melting point apparatus. A small sample is introduced into a capillary
tube, which is then heated at a controlled rate. The temperature range over which the solid
sample melts is recorded as the melting point.

» Boiling Point: The boiling point can be determined by simple distillation. The sample is
heated in a distillation flask, and the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure is recorded as the boiling point. For more precise
measurements, a Sivolobov apparatus can be used.

Determination of Refractive Index

The refractive index is a measure of how light propagates through the substance and is
determined using a refractometer.

Calibration: Calibrate the refractometer using a standard of known refractive index (e.g.,
distilled water).

o Sample Application: Apply a small drop of lodobenzene-d5 to the prism of the refractometer.

o Measurement: Close the prism and allow the sample to thermally equilibrate. View the scale
through the eyepiece and adjust the controls until the dividing line between the light and dark
fields is sharp and centered.

» Reading: Read the refractive index value from the scale. The measurement is typically
performed at a specific temperature (e.g., 20°C) and wavelength (e.g., the sodium D-line,
589 nm).

Logical Workflow for Physical Property Analysis
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The following diagram illustrates the logical workflow for the comprehensive analysis of the
physical properties of a chemical compound like lodobenzene-d5.
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Caption: Workflow for Physical Property Analysis of lodobenzene-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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